BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for NSC 42834

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NSC 42834

cat. No.: B1680222

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of stock solutions of NSC
42834, a potent inhibitor of JAK2 autophosphorylation. The information is intended for use by
researchers, scientists, and professionals in the field of drug development.

Introduction

NSC 42834 is a small molecule inhibitor of the Janus kinase 2 (JAK2) protein. It specifically
targets the autophosphorylation of both wild-type JAK2 and its V617F mutant form, with an
IC50 value in the range of 10 to 30 uM.[1] The JAK-STAT signaling pathway is a critical
regulator of cellular processes such as proliferation, differentiation, and apoptosis.[2]
Dysregulation of this pathway is implicated in various diseases, including myeloproliferative
neoplasms and other cancers. NSC 42834 serves as a valuable tool for studying the biological
roles of JAK2 and for assessing the therapeutic potential of JAK2 inhibition.

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for NSC 42834 are
summarized in the table below.
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Property Value Reference
Molecular Formula C23H24N20 [3]
Molecular Weight 344.45 g/mol [3]
CAS Number 195371-52-9 [3]
Solubility in DMF 30 mg/mL [4]
Solubility in DMSO 20 mg/mL [4]
Solubility in Ethanol 30 mg/mL [4]
Solubility in Ethanol:PBS (pH

0.5 mg/mL [4]
7.2) (1:1)
In Vitro ICso (JAK2

10 - 30 uM [1]

Autophosphorylation)

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NSC 42834 in dimethyl
sulfoxide (DMSO).

Materials:

NSC 42834 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber, polypropylene or glass vial

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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o Equilibrate: Allow the vial of NSC 42834 powder to come to room temperature before
opening to prevent condensation of moisture.

» Weigh: Accurately weigh out the desired amount of NSC 42834 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.44 mg of NSC 42834 (Molecular
Weight = 344.45 g/maol ).

o Dissolve: Add the appropriate volume of DMSO to the vial containing the NSC 42834
powder. For a 10 mM solution, if you weighed 3.44 mg, add 1 mL of DMSO.

e Mix: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) may be used to aid dissolution

if necessary.

 Sterilize (Optional): If required for cell culture applications, filter-sterilize the stock solution
using a 0.22 um syringe filter compatible with DMSO.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber
vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term
stability.

Note on Working Solutions:

For cell-based assays, the DMSO stock solution can be further diluted in cell culture medium to
the desired final concentration. It is crucial to ensure that the final concentration of DMSO in
the culture medium does not exceed a level that is toxic to the cells (typically <0.5%).

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the JAK2 signaling pathway targeted by NSC 42834 and the
experimental workflow for preparing a stock solution.
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Caption: JAK2-STAT signaling pathway and the inhibitory action of NSC 42834.
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Caption: Experimental workflow for preparing NSC 42834 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. Role of JAK2/STAT3 Signaling Pathway in the Tumorigenesis, Chemotherapy Resistance,
and Treatment of Solid Tumors: A Systemic Review - PMC [pmc.ncbi.nim.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for NSC 42834].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680222#preparing-nsc-42834-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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